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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the performance of sodium
chromium oxide (NaCrO2) as a cathode material for high-rate sodium-ion batteries (SIBs).
Detailed experimental protocols and performance data are presented to facilitate research and
development in this area.

Introduction

Sodiume-ion batteries are a promising alternative to lithium-ion batteries for large-scale energy
storage due to the natural abundance and low cost of sodium.[1][2] O3-type NaCrO2 has
emerged as a particularly attractive cathode material owing to its high theoretical capacity,
good thermal stability, and structural stability during cycling.[3][4] However, its performance at
high charge/discharge rates can be limited by factors such as phase transitions and sluggish
Na-ion diffusion.[5] Recent research has focused on various strategies to enhance the high-
rate capability and cycling stability of NaCrO2, including carbon coating, nanoparticle
synthesis, and elemental doping.[1][6][7][8][9]
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Performance of NaCrO2 in High-Rate Sodium-lon
Batteries

The electrochemical performance of NaCrO2 is highly dependent on its synthesis method and
any subsequent modifications. The following table summarizes the quantitative data from
recent studies on the performance of NaCrO2 at various C-rates.
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Experimental Protocols
Synthesis of NaCrO2

Several methods have been successfully employed to synthesize NaCrO2. Below are protocols
for two common approaches.

a) Emulsion-Drying Method for Carbon-Coated NaCrO2[1][16][6]

This method allows for the synthesis of carbon-coated NaCrO2 with excellent high-rate
performance.

e Precursor Solution: Prepare an aqueous solution of sodium nitrate (NaNO3) and chromium
nitrate (Cr(NO3)3-9H20).

o Emulsion Formation: Create a water-in-oil emulsion by adding the aqueous precursor
solution to an oil phase (e.g., kerosene) containing a surfactant.

e Drying: Heat the emulsion to evaporate the water, resulting in precursor particles dispersed
in the oil.

 Calcination: The resulting powder is heated under an inert atmosphere (e.g., argon) at a high
temperature (e.g., 800 °C) for several hours to form the final NaCrO2 product.[17] For
carbon coating, a carbon source like pitch can be added during this step.[1][6]

b) Freeze-Drying-Assisted Sol-Gel Method][3]

This technique yields bare NaCrO2 with outstanding rate capability and cycling stability.
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» Sol Formation: Dissolve stoichiometric amounts of sodium and chromium precursors in a
suitable solvent to form a sol.

» Gelation: Convert the sol into a gel.
o Freeze-Drying: Freeze the gel and then dry it under vacuum to remove the solvent.

o Calcination: Calcine the dried gel at a high temperature in an inert atmosphere to obtain the
final NaCrO2 powder.

Electrode Preparation

The following protocol is a general guideline for preparing NaCrO2 cathodes for coin cell
assembly.

o Slurry Preparation: Mix the synthesized NaCrO2 active material, a conductive agent (e.g.,
Super P carbon), and a binder (e.g., PVDF) in a weight ratio of 8:1:1.[14] Disperse the
mixture in a suitable solvent like N-methyl-2-pyrrolidone (NMP) to form a homogeneous
slurry.

o Coating: Cast the slurry onto an aluminum foil current collector using a doctor blade.

e Drying: Dry the coated foil in a vacuum oven at a specified temperature (e.g., 80-120 °C) for
several hours to remove the solvent.[18]

o Electrode Punching: Punch out circular electrodes of a desired diameter from the dried foil.

» Final Drying: Dry the electrodes again under vacuum before transferring them into an argon-
filled glovebox for cell assembly.

Electrochemical Measurements

o Cell Assembly: Assemble CR2032-type coin cells in an argon-filled glovebox. Use the
prepared NaCrO2 electrode as the cathode, sodium metal as the anode, a glass fiber
separator, and an appropriate electrolyte (e.g., 1 M NaPF6 in a mixture of ethylene
carbonate and diethyl carbonate).[18]
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o Galvanostatic Cycling: Perform charge-discharge cycling at various C-rates using a battery
cycler. A typical voltage window for NaCrO2 is 2.0-3.6 V vs. Na/Na+.[4]

e Cyclic Voltammetry (CV): Conduct CV tests to investigate the electrochemical reaction
kinetics and phase transitions of the NaCrO2 electrode.

o Electrochemical Impedance Spectroscopy (EIS): Perform EIS to analyze the charge transfer
resistance and ion diffusion kinetics.
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Caption: Experimental workflow for NaCrO2 cathode preparation and testing.
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Caption: Factors influencing the high-rate performance of NaCrO2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. NaCrO2 cathode for high-rate sodium-ion batteries - Energy & Environmental Science
(RSC Publishing) [pubs.rsc.org]

¢ 2. AMOF-modified NaCrO2 cathode for high-rate and wide-temperature applications in
sodium-ion batteries - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]

e 3. pubs.acs.org [pubs.acs.org]

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b080656/docs?utm_src=pdf-body-img#application-notes-and-protocols-nacro2-for-high-rate-sodium-ion-batteries
https://www.benchchem.com/product/b080656?utm_src=pdf-custom-synthesis#bc-rfq
https://pubs.rsc.org/en/content/articlelanding/2015/ee/c5ee00695c
https://pubs.rsc.org/en/content/articlelanding/2015/ee/c5ee00695c
https://pubs.rsc.org/en/content/articlelanding/2025/ta/d5ta02075a
https://pubs.rsc.org/en/content/articlelanding/2025/ta/d5ta02075a
https://pubs.acs.org/doi/abs/10.1021/acsami.1c04997
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080656?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Applicatiqn

Check Availability & Pricing

mdpi.com [mdpi.com]

pubs.acs.org [pubs.acs.org]
researchgate.net [researchgate.net]
researchgate.net [researchgate.net]

pubs.acs.org [pubs.acs.org]

[ ]
© © N o 0 b~

. Unprecedented Cyclability and Moisture Durability of NaCrO2 Sodium-lon Battery
Cathode via Simultaneous Al Doping and Cr203 Coating - PubMed
[pubmed.ncbi.nim.nih.gov]

¢ 10. researchgate.net [researchgate.net]

e 11. pubs.acs.org [pubs.acs.org]

e 12. pubs.acs.org [pubs.acs.org]

¢ 13. researchgate.net [researchgate.net]

e 14. cdn.prod.website-files.com [cdn.prod.website-files.com]
e 15. researchgate.net [researchgate.net]

¢ 16. NaCrO2 cathode for high-rate sodium-ion batteries | Semantic Scholar
[semanticscholar.org]

e 17. Generalized synthesis of NaCrO2 particles for high-rate sodium ion batteries prepared by
microfluidic synthesis in segmented flow - Dalton Transactions (RSC Publishing)
[pubs.rsc.org]

e 18. energy-proceedings.org [energy-proceedings.org]

¢ To cite this document: BenchChem. [Application Notes and Protocols: NaCrO2 for High-Rate
Sodium-lon Batteries]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b080656/docs#application-notes-and-protocols-
nacro2-for-high-rate-sodium-ion-batteries]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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